![molecular formula C11H17N3O4S B6172103 4-(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)butanoic acid CAS No. 2445790-36-1](/img/no-structure.png)
4-(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)butanoic acid
Overview
Description
This compound is a derivative of amino acid with a tert-butyloxycarbonyl (Boc) protecting group . The Boc group is commonly used in organic synthesis to protect amines . The compound also contains a 1,3,4-thiadiazol-2-yl group, which is a type of heterocyclic compound .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base . The resulting protected amino acids can be used as starting materials in dipeptide synthesis .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butoxy carbonyl group attached to an amino group, which is part of a 1,3,4-thiadiazol-2-yl ring. This ring is further attached to a butanoic acid group .Chemical Reactions Analysis
The Boc group in this compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information, can be found on various chemical databases .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)butanoic acid involves the reaction of tert-butyl 5-amino-1,3,4-thiadiazole-2-carboxylate with butyric anhydride, followed by deprotection of the tert-butyl group using trifluoroacetic acid.", "Starting Materials": [ "tert-butyl 5-amino-1,3,4-thiadiazole-2-carboxylate", "butyric anhydride", "trifluoroacetic acid" ], "Reaction": [ "Step 1: tert-butyl 5-amino-1,3,4-thiadiazole-2-carboxylate is reacted with butyric anhydride in the presence of a base such as triethylamine to form 4-(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)butanoic acid anhydride intermediate.", "Step 2: The anhydride intermediate is then treated with water to form the desired product, 4-(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)butanoic acid.", "Step 3: The tert-butyl protecting group is removed using trifluoroacetic acid to yield the final product." ] } | |
CAS RN |
2445790-36-1 |
Molecular Formula |
C11H17N3O4S |
Molecular Weight |
287.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
